2-Fluoro-5-[3-(N-methylaminocarbonyl)phenyl]phenol, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Fluoro-5-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% (2-F5-3-NMPP) is a synthetic compound which has a wide range of applications in scientific research. It is an important intermediate in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other compounds. This compound is also used in the production of a range of dyes, pigments, and other materials. In
Mechanism of Action
2-Fluoro-5-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% is a synthetic compound that is used in the synthesis of various compounds. It acts as a catalyst in the reaction of 2-fluoro-5-chlorophenol with N-methylaminocarbonyl chloride. This reaction yields 2-fluoro-5-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% (2-Fluoro-5-[3-(N-methylaminocarbonyl)phenyl]phenol, 95%).
Biochemical and Physiological Effects
2-Fluoro-5-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% is a synthetic compound and does not have any known biochemical or physiological effects. It is used as a reagent in the synthesis of various compounds and is not intended for human or animal consumption.
Advantages and Limitations for Lab Experiments
2-Fluoro-5-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% is a useful reagent for laboratory experiments. It has the advantage of being relatively inexpensive and easy to obtain. Furthermore, it is a highly reactive compound and thus can be used in a variety of reactions. However, it is important to note that 2-Fluoro-5-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% is a highly volatile compound and should be handled with care. In addition, it should be stored in a cool, dry place.
Future Directions
There are a number of potential future directions for 2-Fluoro-5-[3-(N-methylaminocarbonyl)phenyl]phenol, 95%. It could be used in the synthesis of new pharmaceuticals, agrochemicals, and other compounds. It could also be used in the synthesis of polymers and other materials. Additionally, it could be used in the synthesis of dyes and pigments. Finally, it could be used as a reagent in the synthesis of various compounds.
Synthesis Methods
2-Fluoro-5-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% can be synthesized using a two-step method. The first step involves the reaction of 2-fluoro-5-chlorophenol with N-methylaminocarbonyl chloride in the presence of a base, such as sodium hydroxide. This reaction yields 2-fluoro-5-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% (2-Fluoro-5-[3-(N-methylaminocarbonyl)phenyl]phenol, 95%). The second step involves the purification of the product by recrystallization.
Scientific Research Applications
2-Fluoro-5-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% is used in a variety of scientific research applications. It is used in the synthesis of pharmaceuticals, agrochemicals, dyes, and pigments. It is also used as a reagent in the synthesis of various compounds. In addition, 2-Fluoro-5-[3-(N-methylaminocarbonyl)phenyl]phenol, 95% is used in the synthesis of polymers and other materials.
Properties
IUPAC Name |
3-(4-fluoro-3-hydroxyphenyl)-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12FNO2/c1-16-14(18)11-4-2-3-9(7-11)10-5-6-12(15)13(17)8-10/h2-8,17H,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZHBEOLBUUEQAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90684358 |
Source
|
Record name | 4'-Fluoro-3'-hydroxy-N-methyl[1,1'-biphenyl]-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90684358 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1261993-42-3 |
Source
|
Record name | 4'-Fluoro-3'-hydroxy-N-methyl[1,1'-biphenyl]-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90684358 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.